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Compound of Interest

Compound Name: Polycaprolactone

Cat. No.: B3415563

Audience: Researchers, scientists, and drug development professionals.

Introduction

Poly-e-caprolactone (PCL) is a biodegradable and biocompatible polyester that has received
significant attention for biomedical applications, including drug delivery and tissue engineering.
[1][2][3] Approved by the U.S. Food and Drug Administration (FDA), PCL is recognized for its
slow degradation rate, which makes it particularly suitable for long-term, controlled-release
drug delivery systems.[2][3][4] Its high permeability to various drugs and its ability to be
blended or copolymerized with other polymers allow for the tailoring of its properties to meet
specific therapeutic needs.[2][4]

Nanopatrticles formulated from PCL serve as effective carriers for therapeutic agents.[4][5]
These nanocarriers can protect drugs from premature degradation, improve their solubility, and
modify their pharmacokinetic profiles.[6] By encapsulating drugs within a PCL matrix, a
sustained release can be achieved, reducing systemic side effects and improving patient
compliance.[7][8] Furthermore, the surface of PCL nanopatrticles can be modified with targeting
ligands—such as antibodies, peptides, or aptamers—to facilitate selective accumulation at the
desired site of action, such as a tumor, thereby enhancing therapeutic efficacy and minimizing
off-target effects.[1][9][10]

This application note provides detailed protocols for the synthesis of PCL nanopatrticles using
common laboratory methods, guidelines for their characterization, and strategies for drug
loading and surface modification for targeted delivery.
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Synthesis and Characterization Workflow

The overall process for creating and evaluating targeted PCL nanoparticles involves several
key stages, from initial formulation to final characterization and functional testing. The workflow
ensures the production of nanoparticles with desired physicochemical properties for effective
drug delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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